rac trans-4-Cotinine Carboxylic Acid
rac trans-4-Cotinine Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
161171-06-8
VCID:
VC0014428
InChI:
InChI=1S/C11H12N2O3/c1-13-9(14)5-8(11(15)16)10(13)7-3-2-4-12-6-7/h2-4,6,8,10H,5H2,1H3,(H,15,16)/t8-,10-/m0/s1
SMILES:
CN1C(C(CC1=O)C(=O)O)C2=CN=CC=C2
Molecular Formula:
C₁₁H₁₂N₂O₃
Molecular Weight:
220.22 g/mol
rac trans-4-Cotinine Carboxylic Acid
CAS No.: 161171-06-8
Reference Standards
VCID: VC0014428
Molecular Formula: C₁₁H₁₂N₂O₃
Molecular Weight: 220.22 g/mol
| CAS No. | 161171-06-8 |
|---|---|
| Product Name | rac trans-4-Cotinine Carboxylic Acid |
| Molecular Formula | C₁₁H₁₂N₂O₃ |
| Molecular Weight | 220.22 g/mol |
| IUPAC Name | (2R,3S)-1-methyl-5-oxo-2-pyridin-3-ylpyrrolidine-3-carboxylic acid |
| Standard InChI | InChI=1S/C11H12N2O3/c1-13-9(14)5-8(11(15)16)10(13)7-3-2-4-12-6-7/h2-4,6,8,10H,5H2,1H3,(H,15,16)/t8-,10-/m0/s1 |
| Standard InChIKey | DEYLVDCFTICBTB-WPRPVWTQSA-N |
| Isomeric SMILES | CN1[C@H]([C@H](CC1=O)C(=O)O)C2=CN=CC=C2 |
| SMILES | CN1C(C(CC1=O)C(=O)O)C2=CN=CC=C2 |
| Canonical SMILES | CN1C(C(CC1=O)C(=O)O)C2=CN=CC=C2 |
| Synonyms | (2R,3R)-rel-1-Methyl-5-oxo-2-(3-pyridinyl)-3-pyrrolidinecarboxylic Acid;_x000B_(+/-)-trans-4-Cotininecarboxylic Acid; |
| PubChem Compound | 671218 |
| Last Modified | Nov 11 2021 |
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